Cas no 248275-68-5 (1,5-Methano-3-benzazocine, 7,8-difluoro-1,2,3,4,5,6-hexahydro-)

• Product Name: 1,5-Methano-3-benzazocine, 7,8-difluoro-1,2,3,4,5,6-hexahydro-
• CAS No: 248275-68-5
• MF: C₁₂H₁₃F₂N
• MW: 209.23513007164
• CID: 1419041
• PubChem ID: 9834302
• Update Time: 2025-04-20

1,5-Methano-3-benzazocine, 7,8-difluoro-1,2,3,4,5,6-hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1,5-Methano-3-benzazocine, 7,8-difluoro-1,2,3,4,5,6-hexahydro-
• CID 9834302
• BDBM50167457
• DTXSID50431466
• SCHEMBL5685748
• 5,6-Difluoro-11-aza-tricyclo[7.3.1.0*2,7*]trideca-2,4,6-triene
• 5,6-difluoro-11-azatricyclo[7.3.1.02,7]trideca-2(7),3,5-triene
• 248275-68-5
• CHEMBL365965

• Inchi： 1S/C12H13F2N/c13-11-2-1-9-8-3-7(5-15-6-8)4-10(9)12(11)14/h1-2,7-8,15H,3-6H2
• InChI Key： HYDLTSOVXCUHPA-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2=C1CC1CNCC2C1)F

Computed Properties

• Exact Mass: 209.10169
• Monoisotopic Mass: 209.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03